2,3-Pyridinedione, 5,6-bis(phenylamino)-

• CAS No.: 660398-83-4
• Molecular Formula: C17H13N3O2
• Molecular Weight: 291.30 g/mol
• IUPAC Name: 5-anilino-6-phenyliminopyridine-2,3-dione
• InChI: InChI=1S/C17H13N3O2/c21-15-11-14(18-12-7-3-1-4-8-12)16(20-17(15)22)19-13-9-5-2-6-10-13/h1-11,18H,(H,19,20,22)
• InChI Key: LCQGIXLNPSOXKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC(=O)C(=O)NC2=NC3=CC=CC=C3

Description

2,3-Pyridinedione, 5,6-bis(phenylamino)- is a pyridinedione derivative featuring phenylamino substituents at the 5- and 6-positions of its heterocyclic core. Pyridinediones are characterized by a six-membered aromatic ring containing two ketone groups, which confer polarity and hydrogen-bonding capabilities.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure and Functional Groups

Compound	Core Structure	Key Substituents	Synthesis Method (Inferred)
2,3-Pyridinedione, 5,6-bis(phenylamino)-	Pyridinedione	Phenylamino at 5,6-positions	Likely nucleophilic substitution of dichloropyridinedione with anilines
2,3-bis(phenylamino)-quinoxaline	Quinoxaline	Phenylamino at 2,3-positions	Reaction of 2,3-dichloro-6-nitroquinoxaline with substituted anilines
XTT (Tetrazolium salt)	Tetrazolium	Methoxy-nitro-sulfophenyl, phenylamino carbonyl	Commercial synthesis for redox-based assays
2,6-bis(5-phenyl-1H-pyrazol-3-yl)pyridine	Pyridine	Pyrazolyl groups	Coordination-driven assembly (e.g., metal-ligand interactions)

Key Observations :

• Pyridinedione vs. This difference may influence solubility and binding affinity in biological systems.
• Phenylamino Substituents: Both 2,3-Pyridinedione and quinoxaline derivatives utilize phenylamino groups, which enhance lipophilicity and steric bulk. However, their positions (5,6- vs.
• XTT: While structurally distinct (tetrazolium salt), XTT shares a phenylamino carbonyl group, critical for its redox activity in cell viability assays. Unlike pyridinediones, XTT is non-enzymatically reduced to formazan dyes, emphasizing its role as a diagnostic tool rather than a therapeutic agent .

Research Findings and Gaps

• Quinoxaline Derivatives: demonstrates that 2,3-bis(phenylamino)-quinoxalines are synthesized for bioactive screening.
• XTT in Assays : Over 10 references validate XTT’s reliability in measuring fungal biofilm viability and anticancer drug efficacy. Its optimized solubility and low toxicity make it superior to older tetrazolium salts (e.g., MTT) .
• Knowledge Gaps: Direct data on 2,3-Pyridinedione, 5,6-bis(phenylamino)- is absent in the provided evidence. Further studies are needed to elucidate its synthesis, stability, and biological activity relative to quinoxaline analogs.